Cas no 220473-68-7 (Neotheaflavin 3-O-gallate)

• Product Name: Neotheaflavin 3-O-gallate
• CAS No: 220473-68-7
• MF: C₃₆H₂₈O₁₆
• MW: 716.60
• CID: 5065290
• Update Time: 2024-03-03

Neotheaflavin 3-O-gallate Chemical and Physical Properties

Names and Identifiers

• Theaflavin monogallate A
• Theaflavin 2A
• Theaflavin 2
• Neotheaflavin 3-O-gallate

• Inchi： 1S/C36H28O16/c37-14-5-20(39)18-10-26(45)35(51-27(18)7-14)17-9-25(44)33(48)30-16(17)1-12(2-24(43)32(30)47)34-29(11-19-21(40)6-15(38)8-28(19)50-34)52-36(49)13-3-22(41)31(46)23(42)4-13/h1-9,26,29,34-35,37-42,44-46,48H,10-11H2,(H,43,47)/t26-,29+,34+,35+/m0/s1
• InChI Key： KMJPKUVSXFVQGZ-AGTQRKCCSA-N
• SMILES： OC1C(=CC(=CC=1O)C(O[C@H]1[C@H](OC2=CC(=CC(O)=C2C1)O)C1=CC2C(C(C(=C1)O)=O)=C(O)C(O)=CC=2[C@@H]1[C@H](CC2C(O1)=CC(O)=CC=2O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• XLogP3: 2.397

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols